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Compound of Interest

Compound Name: Phenyl vinyl ether

Cat. No.: B1213313 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Transvinylation is a powerful and versatile chemical transformation for the synthesis of vinyl

ethers, which are valuable building blocks in organic synthesis and polymer science. This

reaction involves the transfer of a vinyl group from a vinyl ether to an alcohol or phenol. Phenyl
vinyl ether is often utilized as an efficient vinyl group donor in these reactions, which can be

catalyzed by various transition metals, including palladium, ruthenium, and iridium. Additionally,

recent advancements have demonstrated the utility of phenyl vinyl ether in photoredox-

catalyzed reactions, where it can serve as a latent ethylene surrogate.[1] These methods offer

alternatives to traditional vinyl ether syntheses, such as those involving acetylene, and are

compatible with a wide range of functional groups.

Applications
Transvinylation reactions using phenyl vinyl ether are crucial for:

Synthesis of Complex Molecules: Vinyl ethers are key intermediates in various organic

reactions, including Diels-Alder cycloadditions, Claisen rearrangements, and

hydroformylations.[2]

Polymer Science: Functionalized vinyl ethers are monomers for producing polymers with

applications in adhesives, coatings, and stimuli-sensitive materials.
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Drug Development: The introduction of a vinyl ether moiety can be a key step in the late-

stage functionalization of medicinally relevant molecules.[1] The resulting compounds are

often used in the synthesis of pharmaceuticals and bioactive compounds.

Reaction Mechanisms and Workflows
The mechanism of transvinylation can vary depending on the catalyst employed. Transition

metal-catalyzed pathways often involve the coordination of the alcohol and vinyl ether to the

metal center, followed by an exchange of the alkoxy groups. In contrast, photoredox catalysis

proceeds through a radical-mediated pathway.

General Experimental Workflow
The following diagram illustrates a typical workflow for a transition metal-catalyzed

transvinylation reaction.

Caption: General experimental workflow for transvinylation.

Palladium-Catalyzed Transvinylation Mechanism
Palladium complexes, particularly with bidentate nitrogen ligands, are effective catalysts for the

transvinylation of alcohols. The catalytic cycle is believed to proceed through the formation of a

palladium alkoxide intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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